Cas no 245039-50-3 (2-(Methoxyimino)methyl-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide)

• Product Name: 2-(Methoxyimino)methyl-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide
• CAS No: 245039-50-3
• CID: 4642793
• Update Time: 2025-05-19

2-(Methoxyimino)methyl-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxyimino)methyl-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide

Additional information on 2-(Methoxyimino)methyl-N~1~,N~3~-bis3-(trifluoromethyl)phenylmalonamide

Introduction to 2-(Methoxyimino)methyl-N~1~,N~3~-bis(3-(trifluoromethyl)phenylmalonamide) and Its Significance in Modern Chemical Biology

The compound with the CAS no. 245039-50-3, identified as 2-(Methoxyimino)methyl-N~1~,N~3~-bis(3-(trifluoromethyl)phenylmalonamide), represents a fascinating intersection of synthetic chemistry and pharmacological innovation. This intricate molecular structure, characterized by its methoxyimino and trifluoromethyl substituents, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular recognition.

At the heart of this compound's appeal lies its dual functionality, which stems from the presence of both the methoxyimino group and the bis(3-(trifluoromethyl)phenylmalonamide) moiety. The methoxyimino group is known for its ability to participate in hydrogen bonding and stabilize certain transition states, making it a valuable feature in the design of bioactive molecules. Meanwhile, the trifluoromethyl groups enhance lipophilicity and metabolic stability, which are critical factors in pharmaceutical development.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in addressing complex biological targets. For instance, studies have demonstrated that molecules incorporating trifluoromethyl groups exhibit improved binding affinities to protein targets, a phenomenon attributed to the electron-withdrawing nature of these substituents. This property has been leveraged in the design of novel inhibitors targeting enzymes involved in inflammatory pathways.

In parallel, the methoxyimino functionality has been explored as a scaffold for modulating enzyme activity. Research indicates that this group can serve as a hydrogen bond acceptor, facilitating interactions with specific amino acid residues in enzyme active sites. Such interactions are pivotal in designing selective inhibitors that disrupt disease-related signaling cascades.

The combination of these features makes 2-(Methoxyimino)methyl-N~1~,N~3~-bis(3-(trifluoromethyl)phenylmalonamide) a promising candidate for further investigation. Current research is focused on synthesizing derivatives of this compound to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being employed to guide this process.

One particularly intriguing aspect of this compound is its potential application in the development of antiviral agents. The unique electronic distribution induced by the trifluoromethyl groups can disrupt viral protease activity, which is essential for viral replication. Preliminary studies have shown that analogs of this compound exhibit inhibitory effects on certain viral proteases, suggesting a therapeutic window for further exploration.

Furthermore, the bis(3-(trifluoromethyl)phenylmalonamide) moiety contributes to the compound's stability under physiological conditions, a critical factor for any potential drug candidate. This stability ensures that the molecule retains its integrity throughout metabolic processes, thereby increasing its bioavailability and efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to construct the complex framework efficiently. These techniques not only streamline the synthesis but also allow for modular modifications, enabling researchers to tailor the molecule for specific applications.

From a computational chemistry perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of this compound. These studies provide insights into how modifications to the methoxyimino or trifluoromethyl groups can influence binding affinity and metabolic stability. Such information is invaluable for guiding medicinal chemistry efforts aimed at optimizing drug-like properties.

The broader implications of this research extend beyond individual compounds to encompass novel strategies for drug discovery. By integrating insights from synthetic chemistry, pharmacology, and computational biology, scientists are paving the way for more efficient and targeted therapeutic interventions. The case of 2-(Methoxyimino)methyl-N~1~,N~3~-bis(3-(trifluoromethyl)phenylmalonamide) exemplifies how interdisciplinary approaches can yield transformative results.

In conclusion, 2-(Methoxyimino)methyl-N~1~,N~3~-bis(3-(trifluoromethyl)phenylmalonamide) represents a significant advancement in chemical biology with potential applications spanning multiple therapeutic areas. Its unique structural features—particularly the interplay between the methoxyimino and trifluoromethyl groups—make it a compelling subject for further research. As scientific methodologies continue to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.